Cas no 58243-08-6 ((2E)-3-ethoxyprop-2-enenitrile)

• Product Name: (2E)-3-ethoxyprop-2-enenitrile
• CAS No: 58243-08-6
• MF: C₅H₇NO
• MW: 97.1151812076569
• MDL: MFCD00010193
• CID: 375157
• PubChem ID: 5324714
• Update Time: 2025-05-26

(2E)-3-ethoxyprop-2-enenitrile Chemical and Physical Properties

Names and Identifiers

• 2-Propenenitrile,3-ethoxy-, (2E)-
• (E)-3-Ethoxyacrylonitrile
• 2-ethoxyacrylonitrile
• 3-Aethoxy-acrylonitril
• 3-EAN
• 3-ethoxy-2-propenenitrile
• 3-Ethoxyacry
• 3-ethoxy-acrylonitril
• 3-ethoxy-acrylonitrile
• 3-Ethoxyprop-2-enenitrile
• 3-ETHOXYPROPENENITRILE
• ethoxyacrylonitrile
• trans-3-ethoxyacrylonitrile
• trans-3-ethoxy-acrylonitrile
• usafkf-27
• (2E)-3-ethoxyprop-2-enenitrile
• METHYL4,7-DICHLORO-QUINOLINE-2-CARBOXYLATE
• Acrylonitrile, beta-ethoxy-
• (E)-3-ethoxyprop-2-enenitrile
• BRN 1743219
• A934026
• EN300-20227
• 58243-08-6
• 2-Propenenitrile, 3-ethoxy-
• (2E)-3-Ethoxy-2-propenenitrile #
• AKOS009031414
• .beta.-Ethoxyacrylonitrile
• F0001-1616
• (2E)-3-ethoxyacrylonitrile
• USAF KF-27
• (E)-3-ethoxy-acrylonitrile
• NS00052950
• 61310-53-0
• 2-Propenenitrile, 3-ethoxy-, (2E)-
• EINECS 261-181-1
• 4-03-00-00976 (Beilstein Handbook Reference)
• DTXSID101306600
• beta-Ethoxyacrylonitrile
• NSC 27790
• 3-Ethoxyacrylonitrile
• ACRYLONITRILE, 3-ETHOXY-
• H10695
• (2E)-3-Ethoxy-2-propenenitrile
• EINECS 262-706-7
• AI3-28940
• CS-0015294
• MFCD00010193
• Acrylonitrile, .beta.-ethoxy-
• InChI=1/C5H7NO/c1-2-7-5-3-4-6/h3,5H,2H2,1H3/b5-3

• MDL： MFCD00010193
• Inchi： 1S/C5H7NO/c1-2-7-5-3-4-6/h3,5H,2H2,1H3/b5-3+
• InChI Key： HUPVIAINOSTNBJ-HWKANZROSA-N
• SMILES： O(/C=C/C#N)CC

Computed Properties

• Exact Mass: 97.05281
• Monoisotopic Mass: 97.052764
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 2
• Complexity: 97.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 33

Experimental Properties

• Density: 0.944 g/mL at 25 °C(lit.)
• Boiling Point: 90-91 °C19 mm Hg(lit.)
• Flash Point: 179 °F
• Refractive Index: n20/D 1.454(lit.)
• PSA: 33.02

(2E)-3-ethoxyprop-2-enenitrile Security Information

• WGK Germany：1
• Hazard Category Code： 36/37/38
• Safety Instruction： 26-36
• RTECS：AT6475000
• Hazardous Material Identification：
• Risk Phrases：36/37/38

Additional information on (2E)-3-ethoxyprop-2-enenitrile

Research Brief on (2E)-3-ethoxyprop-2-enenitrile (CAS: 58243-08-6) in Chemical Biology and Pharmaceutical Applications

(2E)-3-ethoxyprop-2-enenitrile (CAS: 58243-08-6) is a versatile chemical intermediate that has garnered significant attention in recent years due to its potential applications in pharmaceutical synthesis and chemical biology. This compound, characterized by its ethoxy and nitrile functional groups, serves as a key building block in the synthesis of various bioactive molecules. Recent studies have explored its utility in the development of novel therapeutic agents, particularly in the areas of oncology and infectious diseases.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the use of (2E)-3-ethoxyprop-2-enenitrile as a precursor in the synthesis of small-molecule inhibitors targeting protein-protein interactions (PPIs) involved in cancer progression. The researchers employed a structure-based drug design approach, leveraging the compound's ability to form hydrogen bonds and hydrophobic interactions with key residues in the target proteins. The resulting inhibitors showed promising in vitro activity against several cancer cell lines, with IC50 values in the low micromolar range.

In the field of antimicrobial research, a recent publication in Bioorganic & Medicinal Chemistry Letters highlighted the compound's role in the development of novel antifungal agents. The study reported that derivatives of (2E)-3-ethoxyprop-2-enenitrile exhibited potent activity against Candida albicans and Aspergillus fumigatus, with minimal cytotoxicity to mammalian cells. The researchers attributed this selectivity to the compound's ability to interfere with fungal cell wall biosynthesis, a mechanism distinct from currently available antifungal drugs.

From a chemical biology perspective, (2E)-3-ethoxyprop-2-enenitrile has been utilized as a versatile handle for bioorthogonal chemistry applications. A 2024 study in Chemical Science described its use in click chemistry reactions for the site-specific labeling of proteins in live cells. The compound's ethoxy group was found to enhance the stability of the resulting conjugates, making it particularly useful for long-term imaging studies.

Recent advances in synthetic methodology have also improved the accessibility of (2E)-3-ethoxyprop-2-enenitrile. A 2023 report in Organic Process Research & Development outlined a scalable, environmentally friendly synthesis route that reduces the use of hazardous reagents while maintaining high yield and purity. This development is particularly significant for pharmaceutical applications where large quantities of the compound may be required for preclinical and clinical studies.

Looking forward, researchers are exploring the potential of (2E)-3-ethoxyprop-2-enenitrile in emerging areas such as targeted protein degradation and covalent inhibitor design. Preliminary results suggest that the compound's unique electronic properties make it suitable for these applications, though further optimization may be required to achieve optimal pharmacological profiles. As the understanding of this compound's versatility continues to grow, it is expected to play an increasingly important role in drug discovery and chemical biology research.